Cas no 821780-55-6 (Ethanone, 1-[4-[(4-chlorophenyl)methoxy]-2-(phenylmethoxy)phenyl]-)

• Product Name: Ethanone, 1-[4-[(4-chlorophenyl)methoxy]-2-(phenylmethoxy)phenyl]-
• CAS No: 821780-55-6
• MF: C₂₂H₁₉ClO₃
• MW: 366.837465524673
• CID: 697088
• PubChem ID: 71419876
• Update Time: 2025-04-19

Ethanone, 1-[4-[(4-chlorophenyl)methoxy]-2-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(4-chlorophenyl)methoxy]-2-(phenylmethoxy)phenyl]-
• 1-[4-[(4-chlorophenyl)methoxy]-2-phenylmethoxyphenyl]ethanone
• DTXSID20839091
• 1-{2-(Benzyloxy)-4-[(4-chlorophenyl)methoxy]phenyl}ethan-1-one
• 821780-55-6

• Inchi： 1S/C22H19ClO3/c1-16(24)21-12-11-20(25-14-18-7-9-19(23)10-8-18)13-22(21)26-15-17-5-3-2-4-6-17/h2-13H,14-15H2,1H3
• InChI Key： OQUXSJNYGJXKJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(C(C)=O)=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 366.1022722g/mol
• Monoisotopic Mass: 366.1022722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 35.5Ų